Cas no 10480-32-7 (Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]-)

Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]- structure
10480-32-7 structure
Product Name:Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]-
CAS No:10480-32-7
MF:C13H9Cl2N
MW:250.123261213303
CID:209389
PubChem ID:242845
Update Time:2025-04-19

Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N-(4-chlorobenzylidene)aniline
    • Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]-
    • 4-chloro-4'-chlorobenzylidene aniline
    • p,p'-dichlorobenzalaniline
    • p-chlorobenzylideneaniline
    • SCHEMBL11411073
    • p-chlorobenzylidene-(4-chlorophenyl)-amine
    • AKOS000343837
    • NSC51802
    • SCHEMBL20186937
    • N-[1-(4-chlorophenyl)-methylidene]-N-[4-chlorophenyl] amine
    • NSC-51802
    • p-Chlorobenzylidene-p-chloroaniline
    • Benzenamine, 4-chloro-N-[(4-chlorophenyl)methylene]-
    • Aniline, p-chloro-N-(p-chlorobenzylidene)-
    • 4-chloro-N-[(E)-(4-chlorophenyl)methylidene]aniline
    • 10480-32-7
    • N-(p-chlorobenzylidene)-p-chloroaniline
    • PTAAKBXEUATSIJ-UHFFFAOYSA-N
    • Inchi: 1S/C13H9Cl2N/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-9H/b16-9+
    • InChI Key: PTAAKBXEUATSIJ-CXUHLZMHSA-N
    • SMILES: ClC1C=CC(/C=N/C2C=CC(=CC=2)Cl)=CC=1

Computed Properties

  • Exact Mass: 249.01100
  • Monoisotopic Mass: 249.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 367.5°Cat760mmHg
  • Flash Point: 176.1°C
  • Refractive Index: 1.583
  • PSA: 12.36000
  • LogP: 4.74400

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